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The table below summarizes the basic physicochemical properties and handling precautions for MDM2-IN-

24 based on the available data [1].

Property Specification / Precaution

Molecular Formula C33H25Br2P [1]

Molecular Weight 612.33 g/mol [1]

Appearance Solid at room temperature [1]

Handling For research use only. Not for human use. Avoid repeated freeze-thaw cycles. [1]

Storage & Solubility Guidelines

For optimal stability, adhere to the following storage conditions and solubility profiles [1].

Parameter Condition

Powder Storage -20°C for 3 years; 4°C for 2 years. [1]

Solution Storage -80°C for 6 months; -20°C for 1 month. [1]

Shipping Stable at ambient temperature for a few days. [1]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s12858888?utm_src=pdf-body
https://www.smolecule.com/products/s12858888?utm_src=pdf-interest
https://www.smolecule.com/products/s12858888?utm_src=pdf-body
https://www.smolecule.com/products/s12858888?utm_src=pdf-body
https://www.peptidedb.com/products/MDM2-IN-24.html
https://www.peptidedb.com/products/MDM2-IN-24.html
https://www.peptidedb.com/products/MDM2-IN-24.html
https://www.peptidedb.com/products/MDM2-IN-24.html
https://www.peptidedb.com/products/MDM2-IN-24.html
https://www.peptidedb.com/products/MDM2-IN-24.html
https://www.peptidedb.com/products/MDM2-IN-24.html
https://www.peptidedb.com/products/MDM2-IN-24.html
https://www.peptidedb.com/products/MDM2-IN-24.html
https://www.smolecule.com/products/s12858888?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Parameter Condition

Solubility (In Vitro) Typically soluble in DMSO (e.g., to 10 mM). [1]

Experimental Workflow: Sample Preparation

The diagram below outlines a general workflow for preparing a stock solution of MDM2-IN-24 for in vitro

assays, based on the provided solubility data [1].

Weigh MDM2-IN-24 powder

Powder: -20°C for 3 years Storage Store at Recommended Temp

Prepare DMSO Stock Solution

Aliquot Solution

Solution: -80°C for 6 months

Use in Experiment

Click to download full resolution via product page

Troubleshooting Common Issues

Here are some potential issues and suggested solutions for working with MDM2-IN-24:
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Problem Possible Cause Suggested Solution

Low solubility Solvent choice or
concentration too high.

Ensure primary solvent is DMSO. For higher
concentrations, gently warm the tube in your

hand.

Precipitation in
assay buffer

Rapid transition from DMSO

to aqueous buffer.

Ensure the final concentration of DMSO in the

assay is ≤0.1-1.0%.

Loss of activity Compound degradation from

improper storage or handling.

Minimize freeze-thaw cycles by creating single-

use aliquots. Store powder and solutions as
recommended.

Frequently Asked Questions

Q1: How should I formulate MDM2-IN-24 for in vivo studies? While specific in vivo protocols are not

available, the provided solubility data lists several common formulation options. For example, one suggested

injection formulation is a mixture of DMSO, Tween 80, and Saline in a ratio of 10:5:85 [1]. It is strongly

recommended to consult relevant literature for your specific model to determine the optimal formulation [1].

Q2: What is the binding affinity (Kd) of MDM2-IN-24? One source indicates that MDM2-IN-24 is a G-

quadruplex ligand that binds to G-rich sequences of MDM2 and MDMX with Kd values of 4.9 μM and 5.2

μM, respectively [1]. Please note that this refers to its interaction with DNA structures, not a direct inhibition

of the MDM2 protein itself.

Important Notes for Researchers

Information Gaps: The available data lacks details on stability under various pH conditions,
compatibility with specific assay buffers, and definitive in vivo protocols.

Experimental Verification: The provided solubility formulations [1] are general suggestions. You
should empirically verify the solubility and stability of your specific batch under your experimental

conditions.
Mechanism Clarification: Be aware that MDM2-IN-24 is described as a G-quadruplex ligand

targeting gene promoters [1], which is a different mechanism from direct MDM2-p53 protein-protein
interaction inhibitors like nutlins [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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